Cas no 536742-68-4 (3-Pyrrolidinone, 1-(2-fluorophenyl)-)

3-Pyrrolidinone, 1-(2-fluorophenyl)- structure
536742-68-4 structure
Product Name:3-Pyrrolidinone, 1-(2-fluorophenyl)-
CAS No:536742-68-4
MF:C10H10FNO
MW:179.190906047821
CID:1583517
Update Time:2024-09-12

3-Pyrrolidinone, 1-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinone, 1-(2-fluorophenyl)-
    • 1-(2-Fluoro-phenyl)-pyrrolidin-3-one
    • Inchi: 1S/C10H10FNO/c11-9-3-1-2-4-10(9)12-6-5-8(13)7-12/h1-4H,5-7H2
    • InChI Key: YNVMGXILADWSPP-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2F)CCC(=O)C1

Computed Properties

  • Exact Mass: 179.0747

Experimental Properties

  • Density: 1.238±0.06 g/cm3(Predicted)
  • Boiling Point: 292.7±35.0 °C(Predicted)
  • PSA: 20.31
  • pka: 3.23±0.40(Predicted)

3-Pyrrolidinone, 1-(2-fluorophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668869-1g
1-(2-Fluorophenyl)pyrrolidin-3-one
536742-68-4 98%
1g
¥13910.00 2024-05-09

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